Cas no 2763903-12-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid
• CAS No: 2763903-12-2
• MF: C₂₄H₁₉N₃O₄
• MW: 413.425365686417
• CID: 5612528
• PubChem ID: 165984713
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763903-12-2
• EN300-35451805
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid

• Inchi： 1S/C24H19N3O4/c1-14-7-6-12-27-21(14)25-20(23(28)29)22(27)26-24(30)31-13-19-17-10-4-2-8-15(17)16-9-3-5-11-18(16)19/h2-12,19H,13H2,1H3,(H,26,30)(H,28,29)
• InChI Key： AISHFNLSQNZCNS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=C2C(C)=CC=CN12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.13755610g/mol
• Monoisotopic Mass: 413.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid (CAS No. 2763903-12-2): A Comprehensive Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid (CAS No. 2763903-12-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazopyridine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique structure and functional groups of this molecule make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. In the context of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid, this group plays a crucial role in protecting the amino functionality during synthetic manipulations, ensuring that the final product retains its desired chemical properties.

The imidazopyridine core of the molecule is known for its biological activity and has been extensively studied for its potential in various therapeutic areas. Imidazopyridines are a class of heterocyclic compounds that exhibit diverse pharmacological properties, including sedative-hypnotic, anxiolytic, and anticonvulsant effects. The addition of the Fmoc protecting group and the methyl substitution at the 8-position further modulates the biological activity and pharmacokinetic properties of the compound.

Recent studies have highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid in targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its potential as a therapeutic agent, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid has also been explored for its use in chemical biology research. The ability to selectively modify and study specific protein-protein interactions using this compound has opened new avenues for understanding complex biological processes at the molecular level. This is particularly relevant in areas such as drug discovery and target validation.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid involves several well-established synthetic routes. One common approach involves the condensation of an appropriate imidazopyridine derivative with an Fmoc-amino acid ester, followed by deprotection and further functionalization as needed. The choice of synthetic strategy can significantly impact the yield and purity of the final product, making it essential to optimize each step carefully.

The physicochemical properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity.

In terms of safety and handling, it is important to note that while 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-apyridine-2-carboxylic acid is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all manipulations should be performed in a well-controlled environment to minimize any potential risks.

The future prospects for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-8-methylimidazo1,2-a-pyridine-2-carboxylic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. Additionally, efforts are being made to develop scalable synthetic methods to facilitate its production on a larger scale.

In conclusion, 3-{[(9H-fluoren−9−yl)methoxy]carbonylamino}-8-methylimidazo[1, 2-a]pyridine− 2−carboxylic acid (CAS No. 2763903−12− 2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an exciting candidate for further investigation and development.